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Compound of Interest

Compound Name: Tribenzyltin chloride

CAS No.: 3151-41-5

Cat. No.: B1580662

Get Quote

For researchers, scientists, and drug development professionals, understanding the intricate

three-dimensional structures of triorganotin halides is paramount for predicting their chemical

behavior, reactivity, and potential applications. This guide provides a comparative overview of

the crystal structures of several key triorganotin halides, supported by quantitative

crystallographic data and detailed experimental protocols.

Triorganotin halides, compounds with the general formula R₃SnX (where R is an organic

substituent and X is a halogen), are a significant class of organometallic compounds with

diverse applications, ranging from catalysis to materials science. Their solid-state structures,

primarily determined by single-crystal X-ray diffraction, reveal fascinating insights into the

coordination chemistry of tin. A predominant feature of these structures is the tendency of the

tin atom to expand its coordination number from four to five, and in some instances even

higher, through the formation of intermolecular halogen bridges. This leads to the assembly of

supramolecular architectures, most commonly one-dimensional polymeric chains.
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The following tables summarize key crystallographic parameters for a selection of triorganotin

halides, offering a quantitative comparison of their solid-state structures. These parameters

include the crystal system, space group, unit cell dimensions, and critical bond lengths and

angles around the tin center.

Comp
ound

Form
ula

Cryst
al
Syste
m

Spac
e
Grou
p

a (Å) b (Å) c (Å) α (°) β (°) γ (°)

Trimet

hyltin

Chlori

de

(CH₃)₃

SnCl

Orthor

hombi

c

Pmcn 4.32 10.85 12.84 90 90 90

Triethy

ltin

Chlori

de

(C₂H₅)

₃SnCl

Orthor

hombi

c

Pnma 11.08 13.34 7.96 90 90 90

Tri-n-

butylti

n

Chlori

de

(n-

C₄H₉)₃

SnCl

Monoc

linic
P2₁/n 12.28 15.53 9.03 90 106.8 90

Triphe

nyltin

Chlori

de

(C₆H₅)

₃SnCl

Monoc

linic
P2₁/c 10.99 9.88 16.91 90 95.8 90

Trimet

hyltin

Bromi

de

(CH₃)₃

SnBr

Orthor

hombi

c

Pnma 11.02 12.98 4.41 90 90 90

Triphe

nyltin

Fluorid

e

(C₆H₅)

₃SnF

Trigon

al
P3₁2₁ 10.36 10.36 8.58 90 90 120
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Compoun
d

Sn-C (Å)
(average)

Sn-X (Å) Sn···X' (Å)
C-Sn-C (°)
(average)

X-Sn-C (°)
(average)

Sn-X-Sn'
(°)

Trimethylti

n Chloride
2.13 2.43 3.27 117.3 98.9 146.8

Triethyltin

Chloride
2.16 2.45 3.45 116.5 99.5 142.1

Tri-n-

butyltin

Chloride

2.17 2.49 - 115.8 101.2 -

Triphenylti

n Chloride
2.14 2.36 - 112.1 106.7 -

Trimethylti

n Bromide
2.14 2.59 3.78 118.2 98.1 179.5

Triphenylti

n Fluoride
2.12 2.05 2.24 115.1 102.9 141.2

Note: Data extracted from the Cambridge Structural Database (CSD) and relevant

crystallographic publications. For tri-n-butyltin chloride and triphenyltin chloride, the structures

are monomeric in the solid state, hence no intermolecular Sn···X' distance or Sn-X-Sn' angle is

provided.

Structural Insights
The data presented in the tables highlights several key trends in the crystal structures of

triorganotin halides:

Coordination Geometry: In the solid state, many triorganotin halides adopt a five-coordinate,

trigonal bipyramidal geometry around the tin atom.[1][2] The three organic groups occupy the

equatorial positions, while the halogen atom and a halogen from an adjacent molecule

occupy the axial positions, forming a bridging interaction.

Polymeric Chains: This bridging interaction often leads to the formation of one-dimensional

polymeric chains. For instance, trimethyltin chloride and trimethyltin bromide form zigzag
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chains in the solid state.[2] Triphenyltin fluoride also exhibits a polymeric structure with

fluorine bridges.

Influence of Organic Substituents: The nature and size of the organic groups (R) significantly

influence the crystal packing and the propensity for polymer formation. Bulky substituents

like phenyl or n-butyl groups can sterically hinder the formation of strong intermolecular

bridges, leading to monomeric structures in the solid state, as seen in triphenyltin chloride

and tri-n-butyltin chloride.

Halogen Effects: The nature of the halogen atom also plays a crucial role. The more

electronegative fluorine atom in triphenyltin fluoride forms strong bridges, resulting in a

distinctly polymeric structure.

Experimental Protocols
The determination of these crystal structures relies on the meticulous application of single-

crystal X-ray diffraction. The following is a detailed protocol for the crystallographic analysis of

air- and moisture-sensitive triorganotin halides.

Crystallization
Solvent Selection: Choose a solvent or solvent system in which the triorganotin halide has

moderate solubility. Common choices include toluene, hexane, or chlorinated solvents.

Supersaturation: Prepare a nearly saturated solution of the compound at an elevated

temperature.

Slow Cooling: Allow the solution to cool slowly and undisturbed to room temperature,

followed by further cooling in a refrigerator or freezer. Slow evaporation of the solvent from a

saturated solution at a constant temperature can also yield high-quality crystals.

Inert Atmosphere: For air- and moisture-sensitive compounds, all crystallization procedures

must be carried out under an inert atmosphere (e.g., argon or nitrogen) using Schlenk line or

glovebox techniques.

Data Collection
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Crystal Mounting: Select a suitable single crystal of appropriate size (typically 0.1-0.3 mm in

each dimension) and mount it on a goniometer head. For air-sensitive crystals, this should

be done under a stream of cold nitrogen gas or in a glovebox, and the crystal is often coated

in an inert oil (e.g., Paratone-N) to prevent decomposition.

Diffractometer Setup: The mounted crystal is placed on a single-crystal X-ray diffractometer

equipped with a low-temperature device (e.g., an Oxford Cryosystems Cryostream). Data

collection is typically performed at low temperatures (e.g., 100-150 K) to minimize thermal

vibrations and potential crystal decay.

Unit Cell Determination: A preliminary set of diffraction images is collected to determine the

unit cell parameters and the crystal lattice symmetry.

Data Collection Strategy: A complete sphere of diffraction data is collected by rotating the

crystal through a series of angles. The exposure time for each frame is optimized to achieve

good signal-to-noise ratio.

Structure Solution and Refinement
Data Reduction: The raw diffraction data are processed to integrate the reflection intensities

and apply corrections for factors such as Lorentz and polarization effects, and absorption.

Structure Solution: The crystal structure is solved using direct methods or Patterson methods

to obtain an initial model of the atomic positions.

Structure Refinement: The initial model is refined against the experimental data using full-

matrix least-squares methods. This process involves adjusting atomic coordinates, and

thermal parameters to minimize the difference between the observed and calculated

structure factors.

Validation: The final refined structure is validated using various crystallographic checks to

ensure its quality and accuracy. The results are typically presented in a Crystallographic

Information File (CIF).
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To further illustrate the concepts discussed, the following diagrams have been generated using

the DOT language.

General Molecular Structure of a Triorganotin Halide
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Caption: General molecular structure of a triorganotin halide.
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Workflow for Single-Crystal X-ray Diffraction
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Caption: A simplified workflow of a single-crystal X-ray diffraction experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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